Cas no 70988-03-3 (3-(4-DIMETHYLAMINO-PHENYL)-3-OXO-PROPIONITRILE)

3-(4-DIMETHYLAMINO-PHENYL)-3-OXO-PROPIONITRILE structure
70988-03-3 structure
Product Name:3-(4-DIMETHYLAMINO-PHENYL)-3-OXO-PROPIONITRILE
CAS No:70988-03-3
MF:C11H12N2O
MW:188.225782394409
CID:975935
PubChem ID:11019616
Update Time:2025-04-19

3-(4-DIMETHYLAMINO-PHENYL)-3-OXO-PROPIONITRILE Chemical and Physical Properties

Names and Identifiers

    • 3-(4-DIMETHYLAMINO-PHENYL)-3-OXO-PROPIONITRILE
    • 3-[4-(Dimethylamino)phenyl]-3-oxopropanenitrile
    • AKOS006287138
    • DUIOSJLLWYJQAP-UHFFFAOYSA-N
    • 3-(4-DIMETHYLAMINOPHENYL)-3-OXO-PROPIONITRILE
    • 70988-03-3
    • DTXSID00452101
    • SCHEMBL4859565
    • MDL: MFCD07787045
    • Inchi: 1S/C11H12N2O/c1-13(2)10-5-3-9(4-6-10)11(14)7-8-12/h3-6H,7H2,1-2H3
    • InChI Key: DUIOSJLLWYJQAP-UHFFFAOYSA-N
    • SMILES: O=C(CC#N)C1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 188.094963011g/mol
  • Monoisotopic Mass: 188.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44.1Ų
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